N-Demethyl Alogliptin-2,2,2-trifluoroacetate
N-Demethyl Alogliptin-2,2,2-trifluoroacetate
Brand Name:
Vulcanchem
CAS No.:
1262205-67-3
VCID:
VC0044881
InChI:
InChI=1S/C17H19N5O2.C2HF3O2/c18-9-12-4-1-2-5-13(12)10-22-16(8-15(23)20-17(22)24)21-7-3-6-14(19)11-21;3-2(4,5)1(6)7/h1-2,4-5,8,14H,3,6-7,10-11,19H2,(H,20,23,24);(H,6,7)/t14-;/m1./s1
SMILES:
C1CC(CN(C1)C2=CC(=O)NC(=O)N2CC3=CC=CC=C3C#N)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C19H20F3N5O4
Molecular Weight:
439.395
N-Demethyl Alogliptin-2,2,2-trifluoroacetate
CAS No.: 1262205-67-3
Reference Standards
VCID: VC0044881
Molecular Formula: C19H20F3N5O4
Molecular Weight: 439.395
| CAS No. | 1262205-67-3 |
|---|---|
| Product Name | N-Demethyl Alogliptin-2,2,2-trifluoroacetate |
| Molecular Formula | C19H20F3N5O4 |
| Molecular Weight | 439.395 |
| IUPAC Name | 2-[[6-[(3R)-3-aminopiperidin-1-yl]-2,4-dioxopyrimidin-1-yl]methyl]benzonitrile;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C17H19N5O2.C2HF3O2/c18-9-12-4-1-2-5-13(12)10-22-16(8-15(23)20-17(22)24)21-7-3-6-14(19)11-21;3-2(4,5)1(6)7/h1-2,4-5,8,14H,3,6-7,10-11,19H2,(H,20,23,24);(H,6,7)/t14-;/m1./s1 |
| Standard InChIKey | MTLWKABDEWRRSI-PFEQFJNWSA-N |
| SMILES | C1CC(CN(C1)C2=CC(=O)NC(=O)N2CC3=CC=CC=C3C#N)N.C(=O)(C(F)(F)F)O |
| Synonyms | 2-[[6-[(3R)-3-Amino-1-piperidinyl]-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl]methyl]-benzonitrile-2,2,2-trifluoroacetate |
| Last Modified | Aug 20 2021 |
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